Cas no 31458-33-0 (5-Methoxypyrimidine)
5-Methoxypyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5-Methoxypyrimidine
- 5-Methoxy-pyrimidine
- C5H6N2O
- Pyrimidine, 5-methoxy-
- Pyrimidine, 5-methoxy- (6CI,7CI,8CI,9CI)
- 5-Methoxypyrimidin
- pyrimidine,5-methoxy
- AKOS006295436
- JIADELSANNMYFC-UHFFFAOYSA-N
- Q63409048
- CS-0019049
- FT-0671367
- AC-23096
- 31458-33-0
- SCHEMBL168454
- AMY11580
- SY034303
- DTXSID90341494
- J-517716
- DS-0745
- A5695
- MFCD04971313
- 2-fluor-3-methoxy benzoic acid
- SB57589
- DB-068466
- AI-942/42301796
- DTXCID10292575
- methyl5-pyrimidinylether
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- MDL: MFCD04971313
- Inchi: 1S/C5H6N2O/c1-8-5-2-6-4-7-3-5/h2-4H,1H3
- InChI Key: JIADELSANNMYFC-UHFFFAOYSA-N
- SMILES: O(C)C1=CN=CN=C1
Computed Properties
- Exact Mass: 110.04800
- Monoisotopic Mass: 110.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 61.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 35Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.102
- Melting Point: 46-47 ºC
- Boiling Point: 182 ºC
- Flash Point: 64 ºC
- Refractive Index: 1.494
- PSA: 35.01000
- LogP: 0.48520
- Vapor Pressure: 1.1±0.3 mmHg at 25°C
5-Methoxypyrimidine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Methoxypyrimidine Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Methoxypyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 077501-1g |
5-Methoxypyrimidine |
31458-33-0 | 95% | 1g |
£144.00 | 2022-03-01 | |
| Fluorochem | 077501-5g |
5-Methoxypyrimidine |
31458-33-0 | 95% | 5g |
£431.00 | 2022-03-01 | |
| Chemenu | CM121236-1g |
5-Methoxypyrimidine |
31458-33-0 | 95% | 1g |
$131 | 2021-08-06 | |
| Chemenu | CM121236-5g |
5-Methoxypyrimidine |
31458-33-0 | 95% | 5g |
$359 | 2021-08-06 | |
| Chemenu | CM121236-10g |
5-Methoxypyrimidine |
31458-33-0 | 95% | 10g |
$617 | 2021-08-06 | |
| Chemenu | CM121236-25g |
5-Methoxypyrimidine |
31458-33-0 | 95% | 25g |
$1062 | 2021-08-06 | |
| TRC | M267150-250mg |
5-Methoxypyrimidine |
31458-33-0 | 250mg |
$196.00 | 2023-05-18 | ||
| TRC | M267150-2.5g |
5-Methoxypyrimidine |
31458-33-0 | 2.5g |
$1533.00 | 2023-05-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M839031-1g |
5-Methoxypyrimidine |
31458-33-0 | 95% | 1g |
2,419.00 | 2021-05-17 | |
| Matrix Scientific | 073753-250mg |
5-Methoxypyrimidine, 95+% |
31458-33-0 | 95+% | 250mg |
$231.00 | 2023-09-06 |
5-Methoxypyrimidine Suppliers
5-Methoxypyrimidine Related Literature
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1. 888. Pyrimidines. Part XI. Synthesis of 5-hydroxypyrimidine and related compoundsJ. H. Chesterfield,J. F. W. McOmie,M. S. Tute J. Chem. Soc. 1960 4590
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2. 1070. Pyrimidines. Part XII. Syntheses of 4-amino-5-hydroxy- and 4,5-dihydroxy-pyrimidineJ. F. W. McOmie,A. B. Turner J. Chem. Soc. 1963 5590
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3. 247. Hydropyrimidines. Part IV. Catalytic reduction of substituted pyrimidinesR. F. Evans,J. S. Shannon J. Chem. Soc. 1965 1406
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D. J. Brown,B. T. England J. Chem. Soc. C 1971 250
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5. Phenylation of pyrimidinones using diphenyliodonium saltsStig André Jacobsen,Synne R?dbotten,Tore Benneche J. Chem. Soc. Perkin Trans. 1 1999 3265
Additional information on 5-Methoxypyrimidine
Comprehensive Overview of 5-Methoxypyrimidine (CAS No. 31458-33-0): Properties, Applications, and Industry Insights
5-Methoxypyrimidine (CAS No. 31458-33-0) is a specialized organic compound belonging to the pyrimidine family, a heterocyclic aromatic ring system with significant relevance in pharmaceuticals, agrochemicals, and material science. With the molecular formula C5H6N2O, this compound features a methoxy group (-OCH3) attached to the fifth position of the pyrimidine ring, enhancing its reactivity and functional versatility. Researchers and industries value 5-Methoxypyrimidine for its role as a building block in synthesizing complex molecules, particularly in drug discovery and crop protection formulations.
The growing demand for pyrimidine derivatives in medicinal chemistry has propelled interest in 5-Methoxypyrimidine. Recent studies highlight its utility in designing kinase inhibitors, antiviral agents, and anti-inflammatory compounds. For instance, its structural motif is frequently incorporated into molecules targeting cancer therapies and neurodegenerative diseases, aligning with current trends in precision medicine. Additionally, its application in agrochemical intermediates addresses global challenges like sustainable farming and pest resistance management.
From a physicochemical perspective, 5-Methoxypyrimidine exhibits a melting point range of 30–35°C and a boiling point of approximately 220°C, making it suitable for reactions under moderate thermal conditions. Its solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO) facilitates its use in liquid-phase synthesis. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify its purity, which is critical for high-yield industrial processes.
Innovations in green chemistry have further optimized the production of 5-Methoxypyrimidine. Catalytic methods using transition metals or enzymatic pathways reduce waste generation, resonating with the industry's shift toward environmentally friendly synthesis. This aligns with frequent search queries like "sustainable chemical synthesis" or "low-toxicity intermediates," reflecting user concerns about ecological impact.
In the pharmaceutical sector, 5-Methoxypyrimidine derivatives are explored for their bioavailability enhancement properties. For example, modifying drug candidates with methoxy groups can improve membrane permeability—a hot topic in drug delivery systems. Such applications are often discussed in forums on "how to improve drug solubility" or "strategies for CNS-targeted therapeutics."
The compound's stability under acidic and basic conditions also makes it valuable for material science applications. Researchers investigate its incorporation into polymers or coatings to impart UV resistance or antimicrobial properties, addressing trends in "smart materials" and "functional surfaces."
Regulatory compliance is another critical aspect. While 5-Methoxypyrimidine is not classified as hazardous under major chemical inventories like REACH or TSCA, proper handling protocols—such as using personal protective equipment (PPE)—are recommended. This responds to frequent searches on "chemical safety guidelines" and "lab best practices."
In summary, 5-Methoxypyrimidine (CAS No. 31458-33-0) bridges multiple scientific disciplines, offering solutions to contemporary challenges in healthcare, agriculture, and advanced materials. Its adaptability and evolving applications ensure its prominence in both academic research and industrial innovation.
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